Cas no 2172068-79-8 (tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2172068-79-8
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 5777462
• PubChem ID: 165749678
• Update Time: 2025-10-28

tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• EN300-1641545
• 2172068-79-8
• tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

• Inchi： 1S/C19H28N2O3/c1-13-8-14(2)10-15(9-13)16-19(23-7-6-20-16)11-21(12-19)17(22)24-18(3,4)5/h8-10,16,20H,6-7,11-12H2,1-5H3
• InChI Key： LHQRDNBTJSFMHT-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C)C=C(C)C=2)C21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 332.20999276g/mol
• Monoisotopic Mass: 332.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

Comprehensive Overview of tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 2172068-79-8)

tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 2172068-79-8) is a sophisticated spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique molecular structure, featuring a spiro[3.5]nonane core, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

The compound's tert-butyl ester group enhances its stability, making it suitable for high-throughput screening and structure-activity relationship (SAR) studies. Its 3,5-dimethylphenyl moiety contributes to lipophilicity, a critical factor in blood-brain barrier (BBB) penetration—a hot topic in neuroscience research. With the rise of AI-driven drug design, compounds like tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate are increasingly explored for their bioisosteric potential and scaffold diversity.

In synthetic chemistry, this compound exemplifies the growing demand for spirocyclic scaffolds, which are pivotal in developing allosteric modulators and GPCR-targeted drugs. Its CAS No. 2172068-79-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in fragment-based drug discovery (FBDD). Recent publications highlight its utility in kinase inhibitor optimization, a field booming due to oncology advancements.

From an industrial perspective, tert-butyl 9-(3,5-dimethylphenyl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate aligns with sustainable chemistry trends. Its synthesis often involves catalytic asymmetric methods, reducing waste and improving atom economy—a priority for green chemistry initiatives. The compound’s chiral centers also make it a candidate for enantioselective catalysis, a technique gaining traction in API manufacturing.

As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally complex intermediates like this spirocyclic derivative will likely grow. Its 5-oxa-2,8-diazaspiro[3.5]nonane framework is particularly intriguing for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This positions CAS No. 2172068-79-8 as a compound of enduring scientific and commercial interest.